Cas no 1246817-57-1 (Hydroxy Bosentan-d6)

• Product Name: Hydroxy Bosentan-d6
• CAS No: 1246817-57-1
• MF: C₂₇H₂₉N₅O₇S
• MW: 573.650435209274
• CID: 824539
• PubChem ID: 71748908
• Update Time: 2024-11-02

Hydroxy Bosentan-d6 Chemical and Physical Properties

Names and Identifiers

• Hydroxy Bosentan-d6
• 4-[1,1,1,3,3,3-hexadeuterio-2-(hydroxymethyl)propan-2-yl]-N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]benzenesulfonamide
• 4-[2-Hydroxy-1,1-(dimethyl-d6)ethyl]-N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]-benzenesulfonamide
• Ro 48-5033-d6
• Ro 48-8634-d6
• CS-0375261
• DTXSID80857736
• N-[6-(2-Hydroxyethoxy)-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]-4-[1-hydroxy-2-(~2~H_3_)methyl(3,3,3-~2~H_3_)propan-2-yl]benzene-1-sulfonamide
• 1246817-57-1
• HY-121385S

• Inchi： 1S/C27H29N5O7S/c1-27(2,17-34)18-9-11-19(12-10-18)40(35,36)32-23-22(39-21-8-5-4-7-20(21)37-3)26(38-16-15-33)31-25(30-23)24-28-13-6-14-29-24/h4-14,33-34H,15-17H2,1-3H3,(H,30,31,32)/i1D3,2D3
• InChI Key： FAJQMBCLPZWTQJ-WFGJKAKNSA-N
• SMILES： S(C1C=CC(=CC=1)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])CO)(NC1C(=C(N=C(C2N=CC=CN=2)N=1)OCCO)OC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 573.21600
• Monoisotopic Mass: 573.21642993g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 174.26000
• LogP: 4.33010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Bipyrimidines and oligopyrimidines